Cas no 51869-06-8 (Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester)

• Product name: Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester
• CAS No: 51869-06-8
• MF: C₁₃H₁₆O₆
• MW: 268.26254
• CID: 361189
• PubChem ID: 2802839

Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-1,5-dicarboxylic acid, 2,6-dioxo-, dimethyl ester
• dimethyl 2,6-dioxobicyclo[3.3.1]nonane-1,5-dicarboxylate
• 2,6-Dioxobicyclo[3.3.1]nonane-1,5-dicarboxylic acid, dimethyl ester
• IDI1_012366
• AKOS005711288
• XCLPHZFWUDYFQC-UHFFFAOYSA-N
• CCG-244394
• Maybridge3_000979
• DTXSID60384378
• HMS1433M11
• 51869-06-8

• Inchi： InChI=1S/C13H16O6/c1-18-10(16)12-5-3-9(15)13(7-12,11(17)19-2)6-4-8(12)14/h3-7H2,1-2H3
• InChI Key： XCLPHZFWUDYFQC-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(OC)=O)CC1(C(OC)=O)CCC2=O

Computed Properties

• Exact Mass: 268.09468
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74